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Compound of Interest

Compound Name: Annuloline

Cat. No.: B1237948 Get Quote

Annuloline, an oxazole alkaloid with the chemical formula C₂₀H₁₉NO₄, is a naturally occurring

compound primarily isolated from the roots of Italian Ryegrass (Lolium multiflorum). Despite its

identification and established chemical structure, a comprehensive review of the scientific

literature reveals a significant scarcity of in-depth research into its biological activities,

mechanism of action, and potential therapeutic applications. This lack of extensive investigation

limits the current understanding of Annuloline to its basic chemical properties and its role as a

biomarker in plant science.

Chemical and Physical Properties
Annuloline is characterized as a weak base that is sparingly soluble in water. One of its most

notable properties is its strong fluorescence under ultraviolet (UV) light, emitting a distinct blue

color. This characteristic has been historically utilized as a rapid method to differentiate

between seeds of annual (Lolium multiflorum) and perennial (Lolium perenne) ryegrass, as

Annuloline is predominantly found in the former.
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Property Value Source

Molecular Formula C₂₀H₁₉NO₄ PubChem

Molecular Weight 337.37 g/mol PubChem

Appearance Not Reported -

Solubility Sparingly soluble in water [1]

Key Feature
Strong blue fluorescence

under UV light
[1][2]

Biosynthesis
The biosynthetic pathway of Annuloline has been partially elucidated. Early studies have

indicated that its precursors are β-hydroxyphenylethylamine and a substituted cinnamic acid.[1]

This suggests a biosynthetic route involving the condensation and subsequent modification of

these precursor molecules to form the characteristic oxazole ring structure of Annuloline.

A simplified representation of the proposed biosynthetic origin of Annuloline is presented

below.
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Caption: Proposed biosynthetic precursors of Annuloline.

Experimental Protocols
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Detailed, step-by-step experimental protocols for the isolation and purification of Annuloline
from Lolium multiflorum are not readily available in the current body of scientific literature. Early

reports mention its isolation from the roots of this plant, but they lack the specific details

required to replicate the procedure.[1] Similarly, there are no published methods for the total

synthesis of Annuloline.

Biological Activity and Signaling Pathways
A thorough review of published research reveals a significant gap in the understanding of

Annuloline's biological activity. There is no publicly available quantitative data, such as IC₅₀ or

EC₅₀ values, to characterize its effects on any biological system. Furthermore, no studies have

been conducted to investigate the mechanism of action of Annuloline or to identify any

signaling pathways that it may modulate. The physiological role of Annuloline in its native

plant, Lolium multiflorum, also remains unknown.[1]

Future Research Directions
The current state of knowledge on Annuloline presents a clear opportunity for further scientific

inquiry. Future research could focus on the following areas:

Development of robust isolation and synthetic protocols: Establishing reliable methods for

obtaining pure Annuloline is a critical first step for enabling further research.

Screening for biological activity: A broad-based screening of Annuloline against various cell

lines and biological targets could uncover potential therapeutic applications.

Investigation of its mechanism of action: Should any biological activity be identified,

subsequent studies could focus on elucidating the molecular mechanisms and signaling

pathways involved.

Elucidation of its role in plant physiology: Understanding the function of Annuloline in Lolium

multiflorum could provide insights into plant-alkaloid interactions and their ecological

significance.

In conclusion, while Annuloline is a known natural product with a defined chemical structure, it

remains a largely unexplored molecule. The lack of data on its biological effects and

mechanism of action makes it a "blank slate" for researchers in the fields of natural product
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chemistry, pharmacology, and drug discovery. The development of this foundational knowledge

is essential before Annuloline can be considered for any potential applications in research or

medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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